3-Methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-5-amine

• IUPAC Name: 5-methyl-2-(oxan-4-yl)pyrazol-3-amine
• InChI: InChI=1S/C9H15N3O/c1-7-6-9(10)12(11-7)8-2-4-13-5-3-8/h6,8H,2-5,10H2,1H3
• InChI Key: SFUBOCVBYZCIFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)N)C2CCOCC2
• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol
• CAS RN: 1247075-24-6

Description

3-Methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-5-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as THPPA and has a molecular formula of C10H16N2O. The purpose of

Scientific Research Applications

ATM Kinase Inhibition

• . It demonstrates antitumor potential when combined with DNA double-strand break-inducing agents in mouse xenograft models. Clinical evaluation is ongoing with approved drugs like irinotecan and olaparib.

κ-Opioid Receptor (KOR) Antagonism

• . Further research may explore this avenue.

Boron-Based Compounds

• Application : 3-Methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-5-amine is a boronic acid pinacol ester. .

Synthesis routes and methods

Procedure details

(2Z)-3-Amino-2-butenenitrile (0.538 g, 6.55 mmol), tetrahydro-2H-pyran-4-ylhydrazine (1 g, 6.55 mmol) and triethylamine (0.913 mL, 6.55 mmol) were added to ethanol (300 mL), and the reaction mixture was stirred at 75° C. for 16 hours. The solvent was removed in vacuo, and the crude material suspended in EtOAc. The organic phase was washed with water and then brine. The organic layer was then dried over MgSO4, filtered, and concentrated in vacuo. Half of the crude material was purified by reverse HPLC (mobile phase: 0-30% ACN/H2O, 0.1% TFA) to afford 380 mg of the desired product. The other half of the crude material was purified via silica gel chromatography (eluent: 0% to 100% EtOAc:Hex then 0% to 20% MeOH:DCM). An additional 300 mg of the desired product was obtained (overall yield: 57%). LCMS E-S (M+H)=182.0. 1H NMR (400 MHz, CHLOROFORM-d) δ ppm 1.78 (dd, 2H), 1.94 (qd, J=12.13, 4.55 Hz, 2H), 2.19 (s, 3H), 3.30-3.46 (m, 2H), 3.99 (dd, J=11.49, 4.17 Hz, 2H), 4.49 (m, J=11.65, 11.65, 4.11, 3.92 Hz, 1H), 5.53 (s, 1H).